Cas no 5419-30-7 (4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate)

4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate structure
5419-30-7 structure
Product Name:4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate
CAS No:5419-30-7
MF:C32H57NO6S
MW:583.863089323044
CID:940039
PubChem ID:24181523
Update Time:2025-04-19

4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate Chemical and Physical Properties

Names and Identifiers

    • 4-methylbenzenesulfonate,2-(4-methylmorpholin-4-ium-4-yl)ethyl octadecanoate
    • 2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate
    • 4-methylbenzenesulfonate
    • NSC9682
    • NSC-9682
    • 4-Methyl-4-[2-(octadecanoyloxy)ethyl]morpholin-4-ium 4-methylbenzene-1-sulfonate
    • 5419-30-7
    • DTXSID40636281
    • 4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate
    • Inchi: 1S/C25H50NO3.C7H8O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(27)29-24-21-26(2)19-22-28-23-20-26;1-6-2-4-7(5-3-6)11(8,9)10/h3-24H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: FJHLGWWRKUPONE-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O1CC[N+](C)(CCOC(CCCCCCCCCCCCCCCCC)=O)CC1

Computed Properties

  • Exact Mass: 584.39874
  • Monoisotopic Mass: 583.390659
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 20
  • Complexity: 573
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 89.9
  • LogP: 8.20660
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